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Compound of Interest

Compound Name: 5-Br-PAPS

Cat. No.: B1200731 Get Quote

An In-depth Technical Guide to 5-Br-PAPS: Properties, Protocols, and Applications

Introduction
This technical guide provides a comprehensive overview of 5-Br-PAPS, a highly sensitive

chromogenic reagent utilized extensively in analytical chemistry, clinical diagnostics, and

molecular biology. The document is intended for researchers, scientists, and professionals in

drug development, detailing the compound's chemical identity, quantitative characteristics,

experimental applications, and the underlying principles of its action.

Full Chemical Name and Structure

Chemical Name: 2-(5-Bromo-2-pyridylazo)-5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol,

disodium salt, dihydrate[1][2][3][4]

IUPAC Name: disodium;3-[4-[(5-bromopyridin-2-yl)diazenyl]-3-oxido-N-

propylanilino]propane-1-sulfonate[5]

Synonyms: 5-Bromo-PAPS

5-Br-PAPS is a water-soluble pyridylazo dye, a derivative of 5-Br-PADAP, engineered to

overcome the poor aqueous solubility of its predecessor.[5] Its structure, featuring a brominated

pyridine ring, an azo group (-N=N-), and a substituted phenol, confers its potent chelating and

chromogenic properties.[6]
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The key physicochemical and performance characteristics of 5-Br-PAPS are summarized in

the table below, providing essential data for its application in quantitative assays.

Property Value Reference(s)

Molecular Formula
C₁₇H₁₉BrN₄Na₂O₄S·2H₂O

(Dihydrate)
[1][3][4][5]

Molecular Weight 537.34 g/mol (Dihydrate) [1][3][4][5]

CAS Number 158905-17-0 [3]

Appearance
Orange to reddish-brown

crystalline powder
[1][3][5]

Solubility
Water soluble, forms a clear,

reddish-orange solution
[1][3][6]

λmax (Uncomplexed) ~449 nm [1][5]

λmax (Zn²⁺ Complex) 552 - 560 nm [1][2][4]

Molar Absorptivity (ε) of Zn²⁺

Complex
1.30 - 1.33 x 10⁵ L·mol⁻¹·cm⁻¹ [1][2][5]

Optimal pH for Zn²⁺ Chelation 7.5 - 9.8 [1][2][4]

Assay Linearity Limit (Zinc) Up to 400 µg/dL (61.2 µmol/L) [2]

Assay Detection Limit (Zinc) 20 µg/dL [2]

Assay Precision (CV)
Within-run: < 4%; Between-

run: < 5%
[2]

Experimental Protocols
5-Br-PAPS is primarily used in two key experimental applications: the colorimetric

determination of metal ions and the detection of pyrophosphate in nucleic acid amplification

assays.
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This protocol describes a generalized method for the quantitative determination of zinc in

biological samples (e.g., serum, plasma) using a 96-well plate format.[2]

Principle: In an alkaline buffer, zinc ions (Zn²⁺) react with 5-Br-PAPS to form a stable, red-

colored chelate complex.[2][7][8] The intensity of the color, measured by absorbance, is directly

proportional to the zinc concentration in the sample.[2][7]

Reagents and Materials:

Working Reagent: 0.02 mmol/L 5-Br-PAPS in 200 mmol/L Bicarbonate buffer (pH 9.8),

containing 170 mmol/L Sodium Citrate, 4 mmol/L Dimethylglyoxime, and 1% detergent.[8]

Zinc Standard: 200 µg/dL (30.6 µmol/L) zinc solution.[8]

Samples: Serum, plasma (heparinized, avoid EDTA), or urine.[2][8][9]

Blank: Deionized water.

96-well microplate.

Microplate reader capable of measuring absorbance at 560 nm.[2]

Procedure:

Reagent Dispensing: Add 230 µL of the Working Reagent to each well designated for blanks,

standards, and samples.[2]

Sample Addition: Add 12 µL of the blank, zinc standard, or sample to the appropriate wells.

[2]

Incubation: Mix the contents gently and incubate for 5 minutes at 37°C or 10 minutes at

25°C.[2]

Measurement: Measure the absorbance of each well at 560 nm against the reagent blank.[2]

[10]

Calculation: Zinc Concentration (µg/dL) = (Absorbance of Sample / Absorbance of Standard) ×

Concentration of Standard (µg/dL).[2]
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Pyrophosphate Detection in Nucleic Acid Amplification
(LAMP)
This method provides a colorimetric endpoint for detecting the success of nucleic acid

amplification by measuring its byproduct, pyrophosphate (PPi).

Principle: This assay indirectly detects PPi. First, PPi is used to generate hydrogen peroxide

(H₂O₂). The H₂O₂ then oxidizes ferrous ions (Fe²⁺) to ferric ions (Fe³⁺). 5-Br-PAPS, a specific

metal chelator, forms a colored complex with the resulting Fe³⁺, which can be quantified by

spectrophotometry.[11] This technique has been successfully applied to detect PPi in samples

amplified using the Loop-Mediated Isothermal Amplification (LAMP) method within 10 minutes.

[11]

Reagents and Materials:

Post-amplification sample containing PPi.

Reagent 1: Containing components to derive H₂O₂ from PPi and Fe²⁺.

Reagent 2: Containing 5-Br-PAPS.

Automated analyzer or spectrophotometer.

Procedure:

Reaction Initiation: The post-amplification sample is mixed with Reagent 1.

Color Development: Reagent 2 (5-Br-PAPS solution) is added.

Measurement: The absorbance is measured at the λmax of the Fe³⁺-5-Br-PAPS complex.

Mandatory Visualizations
Logical Relationship for Metal Ion Detection
The diagram below illustrates the core principle of using 5-Br-PAPS for the colorimetric

quantification of metal ions like zinc.
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Caption: Principle of 5-Br-PAPS-based colorimetric metal ion detection.

Experimental Workflow for Zinc Quantification
This diagram outlines the sequential steps involved in a typical 5-Br-PAPS assay for measuring

zinc concentration.
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1. Preparation

2. Assay Execution (96-well plate)

3. Data Analysis
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Caption: Generalized experimental workflow for the 5-Br-PAPS zinc assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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